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Compound of Interest

Compound Name: Methyl 3-amino-5-methylbenzoate

Cat. No.: B099481

Technical Guide: Methyl 3-amino-5-
methylbenzoate

CAS Number: 18595-15-8
For Research, Scientific, and Drug Development Professionals

This technical guide provides comprehensive information on Methyl 3-amino-5-
methylbenzoate, a key chemical intermediate. This document details its physicochemical
properties, outlines a detailed experimental protocol for its synthesis via Fischer esterification,
and includes relevant safety information.

Compound Identification and Properties

Methyl 3-amino-5-methylbenzoate is an aromatic amine and ester compound. Its structure is
foundational for the synthesis of more complex molecules in medicinal chemistry and materials
science.

Table 1: Physicochemical and Identification Data for Methyl 3-amino-5-methylbenzoate
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Property Value Reference(s)
CAS Number 18595-15-8 [1]

Molecular Formula CoH11NO:2 [2]

Molecular Weight 165.19 g/mol [2]
Appearance Yellow to brown solid [2]

Boiling Point 303.1 £ 22.0 °C (Predicted) [3]

Density 1.132 + 0.06 g/cm? (Predicted) [3]

Purity (HPLC) 97.21% [2]

Storage 2-8°C, protect from light, store Be

under inert atmosphere

1H NMR Spectrum Consistent with structure

[2]

Experimental Protocols: Synthesis

The most common and direct method for the preparation of Methyl 3-amino-5-

methylbenzoate is the acid-catalyzed Fischer esterification of its parent carboxylic acid, 3-

amino-5-methylbenzoic acid. The following protocol is a representative procedure based on

established methods for analogous compounds.[4][5][6]

Synthesis via Fischer Esterification

This procedure involves the reaction of 3-amino-5-methylbenzoic acid with methanol in the

presence of a strong acid catalyst, typically concentrated sulfuric acid, under reflux conditions.

[7]

Materials and Reagents:

¢ 3-amino-5-methylbenzoic acid
e Anhydrous methanol (MeOH)

o Concentrated sulfuric acid (H2SOa)
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Saturated sodium bicarbonate (NaHCOs3) solution

Ethyl acetate (EtOAC)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Deionized water

Equipment:

e Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

« Rotary evaporator

e Vacuum filtration apparatus (e.g., Buchner funnel)

Detailed Methodology:

e Reaction Setup: In a round-bottom flask of appropriate size, dissolve 3-amino-5-
methylbenzoic acid (1.0 eq) in anhydrous methanol (approx. 10-15 mL per gram of acid).
Place a magnetic stir bar in the flask.

o Catalyst Addition: While stirring the solution, slowly and cautiously add concentrated sulfuric
acid (0.1-0.2 eq) dropwise. The addition is exothermic and may cause the precipitation of the
aminobenzoic acid salt, which will redissolve as the reaction heats.
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Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle. Continue heating under reflux for 4-6 hours. The progress of the reaction can
be monitored by Thin Layer Chromatography (TLC).

Work-up - Quenching and Neutralization: After the reaction is complete, allow the mixture to
cool to room temperature. Concentrate the mixture using a rotary evaporator to remove the
excess methanol.

Carefully pour the residue into a beaker containing ice water. This will precipitate the crude
product.

Slowly add a saturated solution of sodium bicarbonate (NaHCO3) to the aqueous mixture
with stirring until gas evolution ceases and the pH is neutral to slightly basic (pH 7-8). This
step neutralizes the sulfuric acid catalyst and deprotonates any remaining ammonium salt of
the product.

Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer
with ethyl acetate (3 x volume of the aqueous layer).

Combine the organic extracts and wash them sequentially with deionized water and then
with brine.

Drying and Solvent Removal: Dry the combined organic layer over anhydrous magnesium
sulfate or sodium sulfate. Filter off the drying agent.

Isolation of Product: Remove the solvent (ethyl acetate) from the filtrate using a rotary
evaporator to yield the crude Methyl 3-amino-5-methylbenzoate.

Purification

The crude product can be purified by recrystallization.

e Dissolve the crude solid in a minimum amount of a hot solvent, such as a mixture of ethanol
and water or toluene.

» Allow the solution to cool slowly to room temperature, and then in an ice bath to induce
crystallization.
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o Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent,
and dry under vacuum.

Workflow and Process Visualization

The synthesis and purification process can be visualized as a sequential workflow.
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Caption: Workflow for the synthesis and purification of Methyl 3-amino-5-methylbenzoate.
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Safety and Handling

For detailed safety information, refer to the Safety Data Sheet (SDS) of the compound and its

structural analogs. General precautions are summarized below.

Table 2: General Safety and Hazard Information

Hazard Type

Precautionary Statement

Reference(s)

Eye Irritation

Causes serious eye irritation.
Wear protective eyeglasses or

chemical safety goggles.

[8]

Skin Irritation

May cause skin irritation. Wear
appropriate protective gloves

and clothing.

[8]

Inhalation

May cause respiratory
irritation. Use only outdoors or

in a well-ventilated area.

[8]

Ingestion

Harmful if swallowed. Do not
eat, drink, or smoke when

using this product.

[9]

Handling

Avoid contact with skin, eyes,
and clothing. Wash hands
thoroughly after handling.

[8]

Storage

Keep containers tightly closed
in a dry, cool, and well-

ventilated place.

[8]

Incompatible Materials

Strong oxidizing agents, strong

acids, and strong bases.

[8]

This guide is intended for use by qualified professionals and should be supplemented with

institutional safety protocols and a thorough literature review before any experimental work is

undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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